Cas no 2229318-38-9 (3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229318-38-9
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 6406686
• PubChem ID: 165707892
• Update Time: 2025-05-20

3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid
• 2229318-38-9
• EN300-1741218

• Inchi： 1S/C9H15NO2S/c10-7-3-9(4-7,8(11)12)6-1-2-13-5-6/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： FDTVZZOBKOQYPR-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid

3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid: A Comprehensive Guide to Its Properties and Applications

3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229318-38-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This unique molecule combines a cyclobutane ring with a thiolane moiety, making it a valuable building block for pharmaceutical research. The presence of both amino and carboxylic acid functional groups enhances its versatility in synthetic applications.

The compound's structural features, including the thiolan-3-yl group, contribute to its potential as a key intermediate in the development of novel therapeutics. Researchers are particularly interested in its ability to modulate biological targets due to its rigid cyclobutane core, which can improve binding affinity and metabolic stability. Recent studies have explored its utility in designing enzyme inhibitors and receptor modulators.

One of the most searched questions about 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid relates to its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability profile makes it suitable for long-term storage when kept under inert conditions at low temperatures.

In the context of current research trends, 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid has been investigated for its potential role in addressing antibiotic resistance. Scientists are exploring its derivatives as novel scaffolds for next-generation antimicrobial agents. The thiolane ring system in particular has shown promise in enhancing membrane permeability, a critical factor in combating resistant bacterial strains.

The synthetic accessibility of 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid has made it a popular choice for medicinal chemistry programs. Several efficient routes have been developed, typically starting from commercially available cyclobutane-1,1-dicarboxylic acid derivatives. The incorporation of the thiolan-3-yl group is often achieved through nucleophilic substitution or transition metal-catalyzed coupling reactions.

From a commercial perspective, the demand for 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid has been steadily increasing, particularly from contract research organizations and academic institutions engaged in drug discovery. The compound's CAS number (2229318-38-9) serves as a unique identifier that facilitates precise sourcing and regulatory compliance in global markets.

Recent advances in computational chemistry have enabled better understanding of 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid's conformational preferences and electronic properties. Molecular modeling studies suggest that the cyclobutane ring adopts a slightly puckered conformation, while the thiolane moiety contributes to the overall dipole moment of the molecule. These insights are valuable for structure-based drug design applications.

The safety profile of 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid has been extensively studied, with no significant hazards identified under normal handling conditions. Standard laboratory precautions are recommended when working with this compound, including the use of personal protective equipment and adequate ventilation. Its stability under physiological conditions makes it particularly attractive for biological studies.

Looking ahead, the potential applications of 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid continue to expand. Current research directions include its incorporation into peptide mimetics, where the rigid cyclobutane scaffold can constrain peptide conformations and improve bioavailability. Additionally, its derivatives are being evaluated as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier.

For researchers seeking detailed characterization data, 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These studies confirm the compound's structural integrity and purity, which are crucial for reproducible experimental results.

The environmental impact of 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid has been assessed through biodegradability studies. While not classified as readily biodegradable, proper disposal methods have been established to minimize ecological effects. Many pharmaceutical companies are now incorporating green chemistry principles in the synthesis of such compounds to reduce waste and improve sustainability.

In summary, 3-amino-1-(thiolan-3-yl)cyclobutane-1-carboxylic acid represents an important tool in modern drug discovery with its unique combination of structural features. Its CAS number 2229318-38-9 serves as a key reference for researchers worldwide. As scientific understanding of this compound grows, so too does its potential to contribute to the development of innovative therapeutic solutions for challenging medical conditions.